Cas no 51230-15-0 (Carbamothioic acid, bis(1-methylethyl)-, S-(phenylmethyl) ester)

• Product Name: Carbamothioic acid, bis(1-methylethyl)-, S-(phenylmethyl) ester
• CAS No: 51230-15-0
• MF: C₁₄H₂₁NOS
• MW: 251.387642621994
• CID: 336448
• PubChem ID: 12874545
• Update Time: 2025-04-19

Carbamothioic acid, bis(1-methylethyl)-, S-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, bis(1-methylethyl)-, S-(phenylmethyl) ester
• S-benzyl N,N-di(propan-2-yl)carbamothioate
• SCHEMBL11859462
• DTXSID70512100
• S-Benzyl dipropan-2-ylcarbamothioate
• 51230-15-0

• Inchi： 1S/C14H21NOS/c1-11(2)15(12(3)4)14(16)17-10-13-8-6-5-7-9-13/h5-9,11-12H,10H2,1-4H3
• InChI Key： ZQRWNVSMSGMKKJ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C(N(C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 251.13438547g/mol
• Monoisotopic Mass: 251.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.6Ų